molecular formula C23H20FN5O2S B2393522 3-(3-benzyl-1,2,4-oxadiazol-5-yl)-1-methyl-5-(3-phenylpropanoyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine CAS No. 1112430-03-1

3-(3-benzyl-1,2,4-oxadiazol-5-yl)-1-methyl-5-(3-phenylpropanoyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine

Cat. No. B2393522
CAS RN: 1112430-03-1
M. Wt: 449.5
InChI Key: VSRYMMHXUFWTRN-UHFFFAOYSA-N
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Description

3-(3-benzyl-1,2,4-oxadiazol-5-yl)-1-methyl-5-(3-phenylpropanoyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine is a useful research compound. Its molecular formula is C23H20FN5O2S and its molecular weight is 449.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

The compound is related to fused pyrido[2,3-d]pyrimidines and pyrazolo[3,4-b]pyridines, which can be synthesized via a one-pot, three-component condensation reaction. This method involves aldehyde, benzoyl acetonitrile (3-oxo-3-phenylpropane nitrile), and amino derivatives in water, yielding high-purity products without any catalyst, suggesting a potential for efficient and eco-friendly synthetic routes for related compounds (Rahmati & Khalesi, 2012).

Optical Properties and Materials Science Applications

Research into heteroleptic mononuclear cyclometalated iridium(III) complexes, including those with tetrazolate chelate ligands similar in structure to the compound , has shown a wide span of redox and emission properties. These properties can be significantly influenced by the nature of the ancillary ligands, enabling color tuning of the emitted light. This finding has implications for the development of organic light-emitting devices (OLEDs) and other photonic applications, suggesting that derivatives of the compound could be explored for similar uses (Stagni et al., 2008).

Pharmaceutical and Biological Research

Compounds related to 3-(3-benzyl-1,2,4-oxadiazol-5-yl)-1-methyl-5-(3-phenylpropanoyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine have been investigated for their potential in pharmaceutical applications. For example, pyrazolo[1,5-a]pyrimidines and related compounds have been synthesized and examined for their biological activities, including antimicrobial and antitubercular effects. These studies indicate that structural modifications to the core pyrazole and pyridine moieties can lead to significant biological activity, suggesting a possible research avenue for derivatives of the compound of interest (Abdelhamid & Gomha, 2013).

properties

IUPAC Name

3-[2-(4-ethylanilino)-2-oxoethyl]sulfanyl-N-(3-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H20FN5O2S/c1-2-15-6-9-18(10-7-15)25-21(30)14-32-23-28-27-20-11-8-16(13-29(20)23)22(31)26-19-5-3-4-17(24)12-19/h3-13H,2,14H2,1H3,(H,25,30)(H,26,31)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VSRYMMHXUFWTRN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C3N2C=C(C=C3)C(=O)NC4=CC(=CC=C4)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H20FN5O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

449.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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